molecular formula C13H9BrF2O B6150326 5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene CAS No. 1928234-36-9

5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene

Cat. No. B6150326
CAS RN: 1928234-36-9
M. Wt: 299.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The description of a chemical compound includes its molecular formula, IUPAC name, and structural formula. It may also include its appearance (color, state of matter), odor, and other observable properties .


Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions .


Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .


Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the products formed .


Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity. These properties can often be found in databases or determined experimentally .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts at the molecular level. For drugs, this often involves interaction with biological macromolecules .

Safety and Hazards

Safety and hazard information for a compound includes its toxicity, flammability, and environmental impact. This information is often found in Material Safety Data Sheets .

Future Directions

Future directions could involve potential applications of the compound, or research into new synthesis methods or reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene involves the bromination of 1,3-difluoro-2-phenoxybenzene followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "1,3-difluoro-2-phenoxybenzene", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 1,3-difluoro-2-phenoxybenzene in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the reaction mixture for an additional 2 hours.", "Step 4: Add sodium hydroxide to the reaction mixture to neutralize the excess acetic acid.", "Step 5: Extract the product with dichloromethane and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 5-bromo-1,3-difluoro-2-phenoxybenzene.", "Step 7: Dissolve 5-bromo-1,3-difluoro-2-phenoxybenzene in a mixture of formaldehyde and water.", "Step 8: Add sodium acetate to the reaction mixture and heat at reflux for 6 hours.", "Step 9: Cool the reaction mixture and extract the product with dichloromethane.", "Step 10: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 11: Evaporate the solvent to obtain 5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene." ] }

CAS RN

1928234-36-9

Molecular Formula

C13H9BrF2O

Molecular Weight

299.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.